4-(2,5-dioxo-1-pyrrolidinyl)-N-1,3-thiazol-2-ylbenzamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C14H11N3O3S/c18-11-5-6-12(19)17(11)10-3-1-9(2-4-10)13(20)16-14-15-7-8-21-14/h1-4,7-8H,5-6H2,(H,15,16,20)
• InChI Key: WXECFKGEINUGKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NC=CS3
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

4-(2,5-dioxo-1-pyrrolidinyl)-N-1,3-thiazol-2-ylbenzamide is a compound with a complex molecular structure involving pyrrolidine and thiazole rings. It is synthesized through various chemical reactions and possesses distinct physical and chemical properties.

Synthesis Analysis

The synthesis of such compounds typically involves complex reactions, including 1,3-dipolar cycloadditions and condensations. For instance, polycyclic heterocycles containing spirooxindole, pyrrolidine, and thioxothiazolidin-4-one rings have been synthesized via regioselective 1,3-dipolar cycloadditions (Barakat et al., 2018). Additionally, novel series of heterocyclic compounds involving pyrrolidine have been synthesized through condensation reactions (Patel & Patel, 2015).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by a variety of non-covalent interactions and intramolecular bonding. Advanced techniques like X-ray crystallography and NMR spectroscopy are often used to analyze these structures. For example, studies have used X-ray single crystal diffraction to determine the structure of similar compounds, with additional insights from Hirshfeld surface analysis (Barakat et al., 2018).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions due to their functional groups. Reactions like cyclization, condensation, and 1,3-dipolar cycloaddition are common. The presence of pyrrolidine and thiazole rings adds to the compound's reactivity and potential for forming diverse derivatives. For instance, combinatorial synthesis has been used to create diverse polycyclic heterocycles (Li et al., 2014).

Physical Properties Analysis

The physical properties of such compounds, like melting point, solubility, and crystalline structure, are influenced by their molecular arrangement. These properties are crucial in determining the compound's stability, form, and potential applications. Techniques like single-crystal X-ray diffraction provide valuable information about the physical properties (Barakat et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, acidity or basicity, and functional group behavior, are essential for understanding the compound's applications in various fields. Studies often employ spectroscopic methods and chemical reactivity tests to elucidate these properties. For instance, synthesis and cytotoxicity studies on related thiazolo[4,5-b]pyridine-2(3H)-one derivatives reveal insights into the chemical properties of such compounds (Lozynskyi et al., 2018).